Cas no 89860-27-5 (2-Hexanone, 4-(2-pyridinyl)-)
2-Hexanone, 4-(2-pyridinyl)- structure
Product Name:2-Hexanone, 4-(2-pyridinyl)-
CAS No:89860-27-5
MF:C11H15NO
MW:177.242902994156
CID:587009
PubChem ID:13172044
Update Time:2025-04-19
2-Hexanone, 4-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 4-(2-pyridinyl)-
- 4-pyridin-2-ylhexan-2-one
- DTXSID70524561
- 4-(Pyridin-2-yl)hexan-2-one
- 89860-27-5
-
- Inchi: 1S/C11H15NO/c1-3-10(8-9(2)13)11-6-4-5-7-12-11/h4-7,10H,3,8H2,1-2H3
- InChI Key: RNQGIELLFORLPK-UHFFFAOYSA-N
- SMILES: O=C(C)CC(C1C=CC=CN=1)CC
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 30Ų
2-Hexanone, 4-(2-pyridinyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
89860-27-5 (2-Hexanone, 4-(2-pyridinyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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